Butan-2-yl ethyl (1,3-dithiepan-2-ylidene)propanedioate
Overview
Description
Butan-2-yl ethyl (1,3-dithiepan-2-ylidene)propanedioate is a chemical compound with a complex structure that includes a dithiepan ring and a propanedioate ester.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Butan-2-yl ethyl (1,3-dithiepan-2-ylidene)propanedioate typically involves the reaction of butan-2-yl and ethyl groups with a dithiepan ring and a propanedioate ester. The specific reaction conditions, such as temperature, pressure, and catalysts, can vary depending on the desired yield and purity of the product .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and cost-effectiveness. This could include the use of continuous flow reactors and advanced purification techniques to obtain the compound in its pure form .
Chemical Reactions Analysis
Types of Reactions
Butan-2-yl ethyl (1,3-dithiepan-2-ylidene)propanedioate can undergo various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.
Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various catalysts to facilitate the reactions. The reaction conditions, such as temperature and solvent, are optimized to achieve the desired products .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to the formation of carboxylic acids, while reduction may produce alcohols .
Scientific Research Applications
Butan-2-yl ethyl (1,3-dithiepan-2-ylidene)propanedioate has several scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: Studied for its potential biological activity and interactions with various biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of Butan-2-yl ethyl (1,3-dithiepan-2-ylidene)propanedioate involves its interaction with specific molecular targets and pathways. This may include binding to enzymes or receptors, leading to changes in cellular processes and biochemical pathways. The exact mechanism can vary depending on the specific application and context .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to Butan-2-yl ethyl (1,3-dithiepan-2-ylidene)propanedioate include:
Properties
CAS No. |
62280-84-6 |
|---|---|
Molecular Formula |
C14H22O4S2 |
Molecular Weight |
318.5 g/mol |
IUPAC Name |
1-O-butan-2-yl 3-O-ethyl 2-(1,3-dithiepan-2-ylidene)propanedioate |
InChI |
InChI=1S/C14H22O4S2/c1-4-10(3)18-13(16)11(12(15)17-5-2)14-19-8-6-7-9-20-14/h10H,4-9H2,1-3H3 |
InChI Key |
UAUVIKHAQXBLCT-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)OC(=O)C(=C1SCCCCS1)C(=O)OCC |
Origin of Product |
United States |
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